Cas no 1186311-09-0 (N-(3-Allylpyridin-4-yl)pivalamide)

• Product Name: N-(3-Allylpyridin-4-yl)pivalamide
• CAS No: 1186311-09-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD12922759
• CID: 1071093
• PubChem ID: 329771752
• Update Time: 2025-06-08

N-(3-Allylpyridin-4-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Allylpyridin-4-yl)pivalamide
• 2,2-dimethyl-N-[3-(prop-2-en-1-yl)pyridin-4-yl]propanamide
• A-6122
• MFCD12922759
• 1186311-09-0
• 2,2-dimethyl-N-(3-prop-2-enylpyridin-4-yl)propanamide
• AKOS015838895
• N-(3-Allylpyridin-4-yl)pivalamide, AldrichCPR
• CS-0452897
• DTXSID90674057
• DB-320316

• MDL： MFCD12922759
• Inchi： 1S/C13H18N2O/c1-5-6-10-9-14-8-7-11(10)15-12(16)13(2,3)4/h5,7-9H,1,6H2,2-4H3,(H,14,15,16)
• InChI Key： SCQCOGSLQXRKHO-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CN=CC=1CC=C

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.86770

N-(3-Allylpyridin-4-yl)pivalamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on N-(3-Allylpyridin-4-yl)pivalamide

Introduction to N-(3-Allylpyridin-4-yl)pivalamide (CAS No. 1186311-09-0)

N-(3-Allylpyridin-4-yl)pivalamide, with the chemical identifier CAS No. 1186311-09-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The 3-Allylpyridin-4-yl moiety, a key feature of this molecule, contributes to its distinct reactivity and interaction with biological targets, making it a valuable candidate for further exploration.

The chemical structure of N-(3-Allylpyridin-4-yl)pivalamide consists of a pyridine ring substituted with an allyl group at the 3-position and an amide functional group linked to a pivaloyl moiety. This arrangement imparts specific electronic and steric properties that can influence its biological activity. The pivaloyl group, in particular, enhances the compound's stability and solubility, which are crucial factors in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the 3-Allylpyridin-4-yl moiety. Studies have indicated that this structural feature can interact with various biological targets, including enzymes and receptors, leading to potential therapeutic effects. For instance, research has suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of N-(3-Allylpyridin-4-yl)pivalamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring and introduce the allyl group. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

One of the most compelling aspects of N-(3-Allylpyridin-4-yl)pivalamide is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with various biological targets using computational modeling and experimental techniques. These studies have revealed promising results, suggesting that this compound could be a valuable starting point for developing novel therapeutic agents.

The pharmacokinetic properties of N-(3-Allylpyridin-4-yl)pivalamide are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug efficacy. Additionally, its favorable pharmacokinetic profile suggests that it may have a low risk of toxicity, making it a promising candidate for further development.

In conclusion, N-(3-Allylpyridin-4-yl)pivalamide (CAS No. 1186311-09-0) is a versatile and innovative compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.